2-(2-fluorophenoxy)-1-(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(2-fluorophenoxy)-1-[4-[3-(4-methylphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C23H22FN7O2/c1-16-6-8-17(9-7-16)31-23-21(27-28-31)22(25-15-26-23)30-12-10-29(11-13-30)20(32)14-33-19-5-3-2-4-18(19)24/h2-9,15H,10-14H2,1H3
• InChI Key: PQNLCCWFLUKOHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)COC5=CC=CC=C5F)N=N2
• Molecular Formula: C23H22FN7O2
• Molecular Weight: 447.5 g/mol

Description

2-(2-fluorophenoxy)-1-(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C23H22FN7O2 and its molecular weight is 447.474. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds in Scientific Research

Antagonistic Activities

Research on bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives, which share a similar heterocyclic structure with the compound , has demonstrated potent 5-HT2 antagonist activity without significant alpha 1 antagonist activity in vivo. These compounds, by virtue of their structural features, exhibit promising central 5-HT2 receptor antagonism (Watanabe et al., 1992).

Antimicrobial and Antifungal Properties

Novel pyrazolo[1,5‐a]pyrimidine, 1,2,4‐triazolo[1,5‐a]pyrimidine, and related derivatives incorporating a thiazolo[3,2‐a]benzimidazole moiety have been synthesized and shown moderate effects against certain bacterial and fungal species. These findings indicate the potential of heterocyclic compounds for the development of new antimicrobial and antifungal agents (Abdel‐Aziz et al., 2008).

Antitumor and Antimicrobial Activities

Enaminones used as building blocks for synthesizing substituted pyrazoles have shown notable antitumor and antimicrobial activities. The structural versatility of these compounds underlines their significant potential in the development of new therapeutic agents (Riyadh, 2011).

Antihypertensive Agents

The synthesis of new 1,2,4-triazolo[1,5-alpha]pyrimidines as potential antihypertensive agents highlights the role of heterocyclic compounds in addressing cardiovascular diseases. These compounds, featuring morpholine, piperidine, or piperazine moieties, have shown promising in vitro and in vivo antihypertensive activity (Bayomi et al., 1999).